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Compound of Interest

Compound Name: Indigo

Cat. No.: B1671874

A comprehensive examination of the performance, chemical properties, and environmental
impact of synthetic versus natural indigo, supported by experimental data and detailed
methodologies.

This guide provides an objective comparison of synthetic and natural indigo for researchers,
scientists, and professionals in drug development. By presenting quantitative data, detailed
experimental protocols, and visual representations of chemical pathways, this document aims
to be a valuable resource for informed decision-making in laboratory and industrial
applications.

Quantitative Performance and Properties

The fundamental difference between natural and synthetic indigo lies not in their chemical
structure, which is identical (indigotin, CisH10N202), but in their purity, cost, and environmental
footprint.[1][2] Natural indigo contains impurities such as indirubin, tannins, and flavonoids,
which can influence its color and performance.[1][3] Synthetic indigo, on the other hand, is
produced with high purity and consistency.[4]
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Parameter Synthetic Indigo Natural Indigo Source(s)
Purity (%) ~94% 20-50% [1][5]
Price (per kg) ~$6 ~$120 [1]

Variable, dependent
Color Consistency High and reproducible  on plant source and [6][7]
processing

Higher due to greater Lower due to

Dye Yield _ ) N [1]
purity impurities
Carbon Footprint (kg Bio Indigo®: ~ -5.28
~4.72 L [81[]
CO2ze/kg dye) (net positive impact)

Production Pathways: From Precursor to Pigment

The production processes for natural and synthetic indigo are fundamentally different, which
accounts for the variations in their properties and environmental impact.

Natural Indigo: The Biosynthesis of Indican

Natural indigo is derived from the precursor molecule indican, which is found in various plants,
most notably of the Indigofera species. The biosynthesis is a multi-step enzymatic process.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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